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Compound of Interest

Compound Name: Pentaerythritol

Cat. No.: B7768971

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of pentaerythritol, a versatile
polyhydric alcohol. This document details its fundamental chemical identifiers, physical and
chemical properties, a standardized synthesis protocol, and its applications, with a particular
focus on its relevance in research and drug development.

Core Chemical Identifiers

Identifier Value

CAS Number 115-77-5[1][2][3][4]

IUPAC Name 2,2-bis(hydroxymethyl)propane-1,3-diol[1]
Molecular Formula CsH1204[1][2]

Molecular Weight 136.15 g/mol [1][4][5][6]

Chemical Structure C(CH20H)4[4][6][7]

Physicochemical Properties

Pentaerythritol is a white, odorless, crystalline solid.[1][8] It is a tetrol, meaning it possesses
four hydroxyl groups, which contribute to its unique chemical reactivity and physical properties.

[7]
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Property Value

Melting Point 260.5 °C (500.9 °F; 533.6 K)[7]
Boiling Point 276 °C (529 °F; 549 K) at 30 mmHg[7]
Density 1.395 g/cm3[5]

o 56.60 g/L at 20°C; increases significantly with
Solubility in Water
temperature[7]

o Soluble in ethanol, glycerol, and ethylene glycol;
Solubility in Other Solvents ) )
insoluble in acetone, benzene, and ether[1][5]

Synthesis of Pentaerythritol

The industrial synthesis of pentaerythritol was first reported in 1891 by German chemist
Bernhard Tollens and his student P. Wigand.[7] The process involves a base-catalyzed reaction
between acetaldehyde and formaldehyde.[7][9]

Experimental Protocol: Base-Catalyzed Synthesis

This protocol outlines the general laboratory-scale synthesis of pentaerythritol.

Materials:

Acetaldehyde

o Formaldehyde (formalin solution)

e Calcium hydroxide or Sodium hydroxide (catalyst)[5][10]
e Hydrochloric acid (for neutralization)

o Activated carbon (for decolorization)

« Distilled water

» Reaction vessel with stirring and temperature control

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://en.wikipedia.org/wiki/Pentaerythritol
https://en.wikipedia.org/wiki/Pentaerythritol
https://www.aldehydeepc.com/pentaerythritol-production-technology
https://en.wikipedia.org/wiki/Pentaerythritol
https://pubchem.ncbi.nlm.nih.gov/compound/Pentaerythritol
https://www.aldehydeepc.com/pentaerythritol-production-technology
https://www.benchchem.com/product/b7768971?utm_src=pdf-body
https://www.benchchem.com/product/b7768971?utm_src=pdf-body
https://en.wikipedia.org/wiki/Pentaerythritol
https://en.wikipedia.org/wiki/Pentaerythritol
https://patents.google.com/patent/US5741956A/en
https://www.benchchem.com/product/b7768971?utm_src=pdf-body
https://www.aldehydeepc.com/pentaerythritol-production-technology
http://www.orgsyn.org/demo.aspx?prep=CV1P0425
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7768971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

« Filtration apparatus
o Crystallization dish
e Drying oven
Procedure:

e Reaction Setup: A solution of formaldehyde in water is placed in the reaction vessel. The
catalyst (e.g., calcium hydroxide) is added to the solution.

o Aldol Condensation: Acetaldehyde is slowly added to the basic formaldehyde solution while
maintaining the temperature between 50-55°C.[10] This initiates a series of aldol additions
where three molecules of formaldehyde react with one molecule of acetaldehyde to form
pentaerythrose.[7][9]

o Cannizzaro Reaction: A fourth equivalent of formaldehyde then reacts with the intermediate
pentaerythrose in a crossed Cannizzaro reaction. In this step, the pentaerythrose is reduced
to pentaerythritol, and the formaldehyde is oxidized to formic acid.[5][7]

» Neutralization and Decolorization: The reaction mixture is then neutralized with an acid, such
as hydrochloric acid.[10] Activated carbon is added to the solution to remove colored
impurities.[10]

 Purification: The hot solution is filtered to remove the activated carbon and any other solid
impurities.

o Crystallization: The filtrate is allowed to cool, leading to the crystallization of pentaerythritol.
Multiple crops of crystals can be obtained by concentrating the mother liquor.[10]

» Drying: The collected crystals are washed and then dried in an oven to yield the final
product.
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Caption: Synthesis pathway of Pentaerythritol.

Applications in Research and Drug Development

Pentaerythritol serves as a versatile building block in various chemical syntheses due to its
four primary hydroxyl groups.[7] Its applications extend into the pharmaceutical and drug
development sectors.

o Drug Delivery: Recent research has explored the use of pentaerythritol in combination with
polymers like Eudragit RS100 as a co-processed excipient for solid dispersion carriers. This
application aims to enhance the aqueous solubility and dissolution of poorly soluble drugs,
such as atorvastatin.[11] The structural characteristics of pentaerythritol are believed to
facilitate the accommodation of crystalline drug molecules within its lattice, leading to
amorphization and improved dissolution rates.[11]

o Synthesis of Active Pharmaceutical Ingredients (APIs): Pentaerythritol is a precursor to
pentaerythritol tetranitrate (PETN), a well-known vasodilator used in the treatment of
angina.[7]

o Polymer Chemistry: In materials science and for drug delivery applications, pentaerythritol
is used to synthesize dendrimers and star-shaped polymers.[6] Its tetrafunctionality allows
for the creation of highly branched and well-defined macromolecular structures.
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» Biolubricants and Emollients: The esterification of pentaerythritol with fatty acids, such as
ricinoleic acid, produces biodegradable polyol esters like pentaerythritol tetraricinoleate
(PETR). These compounds have applications as biolubricant base stocks and as emollients
in cosmetic and pharmaceutical formulations.[12]
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Caption: Key applications of Pentaerythritol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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